1-Naphthyl(4-pyridinyl)methanone

• Molecular Formula: C16H11NO
• Molecular Weight: 233.26 g/mol
• IUPAC Name: naphthalen-1-yl(pyridin-4-yl)methanone
• InChI: InChI=1S/C16H11NO/c18-16(13-8-10-17-11-9-13)15-7-3-5-12-4-1-2-6-14(12)15/h1-11H
• InChI Key: FAXPFMWKEQIBTB-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC=C2C(=O)C3=CC=NC=C3

Description

1-Naphthyl(4-pyridinyl)methanone, also known as NAP, is a chemical compound that has been widely studied for its various applications in scientific research. This compound belongs to the class of aryl ketones and has a molecular formula of C16H11NO. The synthesis of NAP is a complex process, and it has been found to have several biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-Naphthyl(4-pyridinyl)methanone is not fully understood, but it is believed to involve the inhibition of the nuclear factor-kappa B (NF-κB) signaling pathway, which plays a key role in inflammation and oxidative stress. 1-Naphthyl(4-pyridinyl)methanone has also been shown to activate the extracellular signal-regulated kinase (ERK) pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
1-Naphthyl(4-pyridinyl)methanone has several biochemical and physiological effects, including anti-inflammatory, antioxidant, and neuroprotective effects. It has been found to reduce the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, and increase the production of anti-inflammatory cytokines, such as interleukin-10. 1-Naphthyl(4-pyridinyl)methanone has also been shown to reduce oxidative stress in cells and protect neurons from oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

1-Naphthyl(4-pyridinyl)methanone has several advantages for lab experiments, including its ability to inhibit inflammation and oxidative stress, and protect neurons from damage. However, there are also some limitations to using 1-Naphthyl(4-pyridinyl)methanone in lab experiments, such as its low solubility in water and the need for a catalyst in the synthesis process.

Future Directions

There are several future directions for research on 1-Naphthyl(4-pyridinyl)methanone, including its potential use as a therapeutic agent for neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Further studies are needed to determine the optimal dosage and administration route for 1-Naphthyl(4-pyridinyl)methanone, as well as its long-term safety and efficacy. 1-Naphthyl(4-pyridinyl)methanone may also have potential applications in other areas of research, such as cancer and cardiovascular disease.

Synthesis Methods

The synthesis of 1-Naphthyl(4-pyridinyl)methanone involves several steps, including the reaction of 1-naphthylmagnesium bromide with 4-pyridinecarboxaldehyde. The reaction takes place in the presence of a catalyst, such as copper(I) iodide, and the product is then purified through column chromatography. The yield of 1-Naphthyl(4-pyridinyl)methanone can be improved by optimizing the reaction conditions, such as the reaction time, temperature, and solvent.

Scientific Research Applications

1-Naphthyl(4-pyridinyl)methanone has been widely studied for its various applications in scientific research. It has been found to have anti-inflammatory, antioxidant, and neuroprotective properties. 1-Naphthyl(4-pyridinyl)methanone has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, and reduce oxidative stress in cells. 1-Naphthyl(4-pyridinyl)methanone has also been found to protect neurons from oxidative stress and prevent neuronal death in animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.